Cas no 439114-12-2 (Bis-PEG6-t-butyl ester)

• Product Name: Bis-PEG6-t-butyl ester
• CAS No: 439114-12-2
• MF: C₂₂H₄₂O₉
• MW: 450.563488483429
• MDL: MFCD18916981
• CID: 2355952
• PubChem ID: 18374579
• Update Time: 2025-06-15

Bis-PEG6-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Bis-PEG5-t-butyl ester
• BIPG1286
• RYJCLSVRARTBFI-UHFFFAOYSA-N
• KM5169
• tert-Butyl 3-[2-(2-{2-[2-(2-tert-butoxycarbonylethoxy)ethoxy]ethoxy}ethoxy)-ethoxy]propionate
• tert-butyl 3-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• tert-Butyl 3-[2-(2-{2-[2-(2-tert-butoxycarbonylethoxy)ethoxy]ethoxy}ethoxy) -ethoxy]propionate
• Bis-PEG6-t-butyl ester
• OtBu-PEG5-OtBu
• Di-tert-butyl4,7,10,13,16-pentaoxanonadecane-1,19-dioate
• BP-20403
• CH2CH2COOtBu-PEG5-CH2CH2COOtBu
• BS-28862
• Bis-PEG5-tert-butyl Ester
• MFCD18916981
• SCHEMBL5735427
• H11024
• Di-tert-butyl 4,7,10,13,16-pentaoxanonadecane-1,19-dioate
• 1,19-DI-TERT-BUTYL 4,7,10,13,16-PENTAOXANONADECANEDIOATE
• Bis-PEG5-t-butyl ester
• AKOS030621596
• DA-71556
• CS-0147692
• HY-W096076
• 439114-12-2

• MDL： MFCD18916981
• Inchi： 1S/C22H42O9/c1-21(2,3)30-19(23)7-9-25-11-13-27-15-17-29-18-16-28-14-12-26-10-8-20(24)31-22(4,5)6/h7-18H2,1-6H3
• InChI Key： RYJCLSVRARTBFI-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 450.28288291g/mol
• Monoisotopic Mass: 450.28288291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Bis-PEG6-t-butyl ester

Comprehensive Overview of Bis-PEG6-t-butyl ester (CAS No. 439114-12-2): Properties, Applications, and Industry Insights

The compound Bis-PEG6-t-butyl ester (CAS No. 439114-12-2) is a highly versatile polyethylene glycol (PEG)-based derivative, widely utilized in pharmaceutical research, bioconjugation, and material science. Its unique structure, featuring a t-butyl ester terminal group and a PEG6 spacer, makes it an essential building block for drug delivery systems, proteomics, and nanotechnology applications. This article delves into its molecular characteristics, synthetic utility, and emerging trends in its application across interdisciplinary fields.

From a structural perspective, Bis-PEG6-t-butyl ester consists of two PEG6 chains linked to a central core, each terminated with a t-butyl ester group. The PEG6 spacer provides excellent water solubility, biocompatibility, and low immunogenicity, while the t-butyl ester moiety offers selective deprotection capabilities under mild acidic conditions. This balance of properties has fueled its adoption in click chemistry, crosslinking reactions, and the development of biodegradable polymers—topics frequently searched in academic and industrial forums.

Recent advancements in ADC (Antibody-Drug Conjugate) technology and targeted drug delivery have spotlighted Bis-PEG6-t-butyl ester as a critical linker molecule. Its ability to conjugate payloads while maintaining stability in physiological conditions aligns with the growing demand for precision medicine. Researchers often query "PEGylation techniques" or "how to improve drug half-life," where this compound’s role is pivotal. Furthermore, its compatibility with SPE (Solid-Phase Extraction) and HPLC purification methods simplifies downstream processing—a key concern for biopharmaceutical manufacturers.

In material science, Bis-PEG6-t-butyl ester is leveraged to design hydrogels and self-assembling nanomaterials, addressing trending searches like "smart materials for tissue engineering." Its degradable ester bonds and tunable hydrophilicity cater to sustainable material development, a hotspot in green chemistry initiatives. Additionally, its use in surface modification of nanoparticles enhances colloidal stability, a recurring theme in nanomedicine discussions.

Quality control and scalability are frequently raised topics among users. The compound’s CAS No. 439114-12-2 ensures traceability, while its synthetic reproducibility meets Good Manufacturing Practice (GMP) standards. Analytical techniques such as NMR and mass spectrometry confirm its high purity (>95%), a metric critical for regulatory submissions and patent applications.

In conclusion, Bis-PEG6-t-butyl ester bridges gaps between chemistry, biology, and engineering. Its alignment with trending keywords like "biocompatible linkers" and "PEG-based therapeutics" underscores its relevance in cutting-edge research. As industries prioritize sustainable synthesis and personalized medicine, this compound’s multifunctionality positions it as a cornerstone of innovation.